Cas no 1353955-80-2 ((1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol)

(1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol is a pyrimidine derivative with a piperidine-methanol substituent, exhibiting potential utility in pharmaceutical and agrochemical research. Its structure combines a 6-ethoxy-2-(methylthio)pyrimidine core with a functionalized piperidine ring, offering versatility for further synthetic modifications. The presence of both ethoxy and methylthio groups enhances its reactivity in nucleophilic and electrophilic substitution reactions, while the piperidin-3-yl methanol moiety provides a chiral center for stereoselective applications. This compound may serve as a key intermediate in the development of biologically active molecules, particularly in kinase inhibition or antimicrobial studies. Its balanced lipophilicity, conferred by the ethoxy and methylthio groups, suggests favorable pharmacokinetic properties for drug discovery applications.
(1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol structure
1353955-80-2 structure
Product Name:(1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol
CAS No:1353955-80-2
MF:C13H21N3O2S
MW:283.389741659164
MDL:MFCD21098647
CID:2091239
PubChem ID:66569803
Update Time:2025-06-11

(1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol
    • [1-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-3-yl]methanol
    • AKOS024463464
    • DB-310605
    • {1-[6-ETHOXY-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PIPERIDIN-3-YL}METHANOL
    • G68002
    • [1-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-yl]-methanol
    • 1353955-80-2
    • MDL: MFCD21098647
    • Inchi: 1S/C13H21N3O2S/c1-3-18-12-7-11(14-13(15-12)19-2)16-6-4-5-10(8-16)9-17/h7,10,17H,3-6,8-9H2,1-2H3
    • InChI Key: BWGKDHSXUNKWFN-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(=CC(=N1)N1CCCC(CO)C1)OCC

Computed Properties

  • Exact Mass: 283.13544809g/mol
  • Monoisotopic Mass: 283.13544809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 83.8Ų

(1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol Pricemore >>

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Additional information on (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol

Comprehensive Overview of (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol (CAS No. 1353955-80-2)

The compound (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol (CAS No. 1353955-80-2) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an ethoxy group at the 6-position and a methylthio moiety at the 2-position of the pyrimidine ring, makes it a valuable intermediate for drug discovery. Researchers are increasingly focusing on this compound due to its relevance in modulating biological targets, particularly in kinase inhibition and enzyme regulation.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their applications in developing anticancer agents and antiviral drugs. The piperidin-3-yl methanol segment of this molecule enhances its bioavailability and binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies. Laboratories and pharmaceutical companies are actively exploring its synthesis routes, with particular attention to green chemistry and cost-effective production methods.

One of the most frequently asked questions about CAS No. 1353955-80-2 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like DMSO and methanol, which is critical for its formulation in preclinical trials. Additionally, its thermal stability has been tested up to 150°C, ensuring compatibility with standard industrial processes.

The 6-Ethoxy-2-(methylthio)pyrimidin-4-yl core is a hotspot for medicinal chemistry innovations, as it mimics natural nucleobases while offering tunable reactivity. This feature aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for high-affinity interactions. Researchers are also investigating its potential in covalent inhibitor development, leveraging the methylthio group for selective target engagement.

From an SEO perspective, queries such as "synthesis of (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol" and "applications of CAS 1353955-80-2" are trending in scientific databases. This reflects the compound's rising prominence in high-throughput screening and lead optimization workflows. Furthermore, its patent landscape is expanding, with several filings highlighting its utility in personalized medicine and combination therapies.

Environmental and regulatory considerations are also pivotal for CAS No. 1353955-80-2. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicity profiles are under evaluation, addressing the industry's shift toward sustainable chemistry practices.

In conclusion, (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol represents a versatile scaffold with broad applicability in life sciences. Its structural modularity and drug-like properties position it as a key player in next-generation therapeutics. As research progresses, this compound is expected to feature prominently in publications and clinical pipelines, answering unmet medical needs through innovative chemistry.

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